![molecular formula C24H17NO5 B4540444 4-(phenoxycarbonyl)benzyl 2-hydroxy-4-quinolinecarboxylate](/img/structure/B4540444.png)
4-(phenoxycarbonyl)benzyl 2-hydroxy-4-quinolinecarboxylate
Description
Synthesis Analysis
The synthesis of quinoline derivatives, including those similar to 4-(phenoxycarbonyl)benzyl 2-hydroxy-4-quinolinecarboxylate, can be achieved through palladium-catalyzed oxidative carbonylation reactions. Such processes involve the cyclization-alkoxycarbonylation of substituted ethynylaniline derivatives under specific conditions, leading to the formation of quinoline-4-one derivatives (Costa et al., 2004). Another approach involves the one-pot condensation of hydroxynaphthalene-1,4-dione, aromatic aldehydes, and indene-1,3-dione, facilitated by solid acid catalysts, yielding quinoline trione derivatives (Khaligh & Mihankhah, 2015).
Molecular Structure Analysis
The molecular structure of quinoline derivatives showcases a variety of functional groups that contribute to their diverse chemical behavior. For instance, the presence of carbonyl groups and ether linkages in such molecules often facilitates further chemical modifications through reactions like hydrolysis and photolysis, revealing intricate details about their structural dynamics and stability under different conditions (Wang et al., 2009).
Chemical Reactions and Properties
Quinoline derivatives undergo a range of chemical reactions, including direct C-C bond cleavage of dicarbonyl compounds, which serves as a novel approach to their synthesis. This metal-free process highlights the efficiency and compatibility of these reactions under mild conditions, opening pathways to the synthesis of bioactive molecules (Zhou et al., 2021).
Physical Properties Analysis
The physical properties of quinoline derivatives, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in various environments and applications. For example, the study of compound crystallinity through X-ray diffraction analysis provides insights into the molecular arrangement and potential applications in material science (Fun et al., 2008).
Chemical Properties Analysis
The chemical properties, including reactivity and stability of quinoline derivatives, are influenced by their molecular structure. The presence of electron-withdrawing or donating groups affects their susceptibility to various reactions, such as oxidative synthesis, highlighting the versatility of these compounds in synthetic chemistry (Han et al., 2011).
properties
IUPAC Name |
(4-phenoxycarbonylphenyl)methyl 2-oxo-1H-quinoline-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17NO5/c26-22-14-20(19-8-4-5-9-21(19)25-22)24(28)29-15-16-10-12-17(13-11-16)23(27)30-18-6-2-1-3-7-18/h1-14H,15H2,(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMCJURAIBYAUPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)COC(=O)C3=CC(=O)NC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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